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Compound of Interest

Compound Name: 3-Vinylpyridine

Cat. No.: B015099 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling volatile and hazardous compounds like 3-Vinylpyridine.

This guide provides essential, immediate safety protocols, operational plans, and disposal

procedures to foster a secure research environment.

WARNING: 3-Vinylpyridine is a flammable liquid and vapor that is toxic if swallowed and fatal

in contact with skin.[1] It causes severe skin burns, eye damage, and may lead to an allergic

skin reaction or respiratory irritation.[2] This substance is also toxic to aquatic life with long-

lasting effects.[2]

Personal Protective Equipment (PPE)
A critical first line of defense against exposure is the correct and consistent use of Personal

Protective Equipment. All personnel handling 3-Vinylpyridine must use the following:

Hand Protection: Wear chemical-impermeable gloves, such as nitrile gloves.[3][4] Inspect

gloves for any signs of degradation or puncture before use.[5]

Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to

protect against splashes and vapors.[6]

Skin and Body Protection: A lab coat, long-sleeved clothing, and closed-toe shoes are

required.[5][6] For tasks with a higher risk of exposure, full-body protective clothing may be

necessary.[6]
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Respiratory Protection: All handling of 3-Vinylpyridine should be conducted in a well-

ventilated area, preferably within a chemical fume hood.[2][3][6] If ventilation is inadequate, a

respirator may be required.[7]

Operational Plan for Handling
Adherence to a strict operational protocol is crucial for minimizing risks associated with 3-
Vinylpyridine.

1. Preparation and Handling:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[2]

Work in a well-ventilated area, such as a chemical fume hood, to avoid the inhalation of

vapors.[3][6]

Avoid all personal contact with the substance, including inhalation.[6]

Do not eat, drink, or smoke in the area where 3-Vinylpyridine is being handled or stored.[6]

[8]

Keep the container tightly closed when not in use.[6][8]

Keep away from heat, sparks, open flames, and other ignition sources.[6][8] Use non-

sparking tools and take precautionary measures against static discharge.[3][6][8]

2. Storage:

Store 3-Vinylpyridine in a cool, dry, and well-ventilated area in its original, tightly sealed

container.[6]

Some formulations may require storage at freezing temperatures (below 0°C). Always refer

to the manufacturer's specific storage recommendations.

Store away from incompatible materials such as oxidizing agents, acids, and peroxides.[9]

The storage area should be locked.[6][8]
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Quantitative Data Summary
Property Value

Molecular Formula C7H7N

Molecular Weight 105.14 g/mol

Appearance Colorless to Yellow Liquid

Purity >96.0% (GC)

Storage Temperature Frozen (<0°C)

Data sourced from Tokyo Chemical Industry Co., Ltd.

Emergency and Disposal Plan
1. Spill Response:

Minor Spills:

Immediately evacuate personnel from the affected area.

Remove all sources of ignition.[3][6]

Wear appropriate PPE, including respiratory protection.

Contain and absorb the spill with an inert material such as vermiculite, sand, or earth.[6]

Collect the absorbed material using non-sparking tools and place it in a labeled, sealed

container for disposal.[3][6][9]

Major Spills:

Evacuate the area and move upwind.[6]

Alert the appropriate emergency response team.[6]

Prevent the spill from entering drains or waterways.[6]
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2. First Aid Measures:

If Swallowed: Immediately call a poison control center or doctor.[6] Rinse the mouth but do

NOT induce vomiting.[6]

If on Skin or Hair: Immediately remove all contaminated clothing.[6] Gently wash the affected

area with plenty of soap and water. Seek immediate medical attention.

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[6] Seek

immediate medical attention.[6]

If in Eyes: Rinse cautiously with water for several minutes.[6] Remove contact lenses if

present and easy to do so.[6] Continue rinsing and seek immediate medical attention.[6]

3. Disposal Plan:

Disposal of 3-Vinylpyridine and its containers must be conducted by a licensed waste

disposal company.[6]

Do not dispose of the chemical into the environment or down the drain.[3][6]

Follow all local, state, and federal regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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